N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-ethylbenzenesulfonamide
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Description
N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-ethylbenzenesulfonamide is a useful research compound. Its molecular formula is C24H24N2O3S and its molecular weight is 420.53. The purity is usually 95%.
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Scientific Research Applications
Pro-Apoptotic Effects in Cancer Cells
Research has shown that sulfonamide derivatives can induce pro-apoptotic effects in cancer cells. Compounds bearing the sulfonamide fragment have been synthesized and evaluated for their in vitro anti-cancer activity against various cancer cell lines. These compounds significantly reduce cell proliferation and induce mRNA expression of pro-apoptotic genes, which is mediated by the activation of p38 and ERK pathways (Cumaoğlu et al., 2015).
Antimycobacterial Activity
Novel N-(2, 6-dimethoxypyrimidin-4-yl)-4-(3-(aryl)thioureido) benzenesulfonamides have been synthesized and screened for their activity against Mycobacterium tuberculosis. Some compounds exhibited high antimycobacterial activity, suggesting their potential as second-line antituberculosis pro-drugs (Ghorab et al., 2017).
Cyanation of C-H Bonds
A rhodium-catalyzed cyanation of chelation-assisted C-H bonds using N-cyano-N-phenyl-p-methylbenzenesulfonamide as a cyanating reagent has been developed. This methodology allows for the synthesis of various benzonitrile derivatives, demonstrating the versatility of sulfonamide derivatives in organic synthesis (Chaitanya et al., 2013).
Antitubulin Agents
Sulfonamide derivatives have also been identified as potent antitubulin agents, inhibiting tubulin polymerization and displaying significant cytotoxic activity against various cancer cell lines. This suggests their potential in the discovery of novel anticancer drugs (Chang et al., 2006).
Antimicrobial and DNA Interaction Studies
Sulfonamide derivatives have been synthesized and evaluated for their antimicrobial activities. Additionally, their interactions with DNA have been studied, providing insights into their potential mechanisms of action and the role of specific structural features in enhancing their biological activities (Kharwar & Dixit, 2021).
Properties
IUPAC Name |
N-(1-benzoyl-3,4-dihydro-2H-quinolin-7-yl)-4-ethylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N2O3S/c1-2-18-10-14-22(15-11-18)30(28,29)25-21-13-12-19-9-6-16-26(23(19)17-21)24(27)20-7-4-3-5-8-20/h3-5,7-8,10-15,17,25H,2,6,9,16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GILNCFRMWWKFCP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)S(=O)(=O)NC2=CC3=C(CCCN3C(=O)C4=CC=CC=C4)C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.